Cas no 19847-12-2 (pyrazine-2-carbonitrile)

pyrazine-2-carbonitrile Properties

Names and Identifiers

• Pyrazinecarbonitrile
• Cyanopyrazine
• 2-CYANOPYRAZINE
• 2-PYRAZINECARBONITRILE
• BUTTPARK 45\10-31
• CPZ
• PYRAZINE-2-CARBONITRILE
• 2-CYANOPYARINE
• 2-pyrazylcarbonitrile
• Pyrazinenitrile
• Pyrazinonitrile
• NSC 166137
• 2-Cyano-Pyrazin
• PYRAZINE-2,3-DIOL
• pyrazine-2-carbonitrile
• W-107669
• PYRAZINYL CYANIDE
• Pyrazinecarbonitrile-
• AB02102
• PYRAZINAMIDE IMPURITY B [EP IMPURITY]
• CS-W008971
• DTXSID9066540
• STR01734
• PncA Inhibitor, 6
• F0001-0707
• MFCD00049361
• PMSVVUSIPKHUMT-UHFFFAOYSA-
• AKOS005716621
• NCIOpen2_000422
• CHEMBL4553837
• 74CP756B49
• NSC72371
• BDBM92861
• HY-Y0131
• Z448103898
• NSC-166137
• UNII-74CP756B49
• PYRAZINE-2-CARBONITRILE (2-CYANOPYRAZINE)
• 19847-12-2
• InChI=1/C5H3N3/c6-3-5-4-7-1-2-8-5/h1-2,4H
• EINECS 243-369-5
• FT-0612119
• NSC-72371
• EN300-44258
• C02018
• PS-9305
• CHEBI:3982
• AM81383
• Pyrazinecarbonitrile, 99%
• Q27106278
• NSC166137
• SCHEMBL151926
• NS00026462
• Pyrazinecarbonitrile,98%
• STL163427
• DB-025267
• +Expand

• MDL： MFCD00049361
• InChIKey： PMSVVUSIPKHUMT-UHFFFAOYSA-N
• Inchi： 1S/C5H3N3/c6-3-5-4-7-1-2-8-5/h1-2,4H
• SMILES： N#CC1=CN=CC=N1
• BRN： 110008

Computed Properties

• Exact Mass: 105.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 105.032697
• Heavy Atom Count: 8
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.6

Experimental Properties

• LogP: 0.34828
• PSA: 49.57000
• Refractive Index: n20/D 1.534(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 87°C/6mmHg(lit.)
• Melting Point: 18-21°C
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.174 g/mL at 25 °C(lit.)

pyrazine-2-carbonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

pyrazine-2-carbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds